Cas no 827628-71-7 (2-Butenedioic acid, 2-octyl-, (2E)-)

2-Butenedioic acid, 2-octyl-, (2E)- structure
827628-71-7 structure
Product Name:2-Butenedioic acid, 2-octyl-, (2E)-
CAS No:827628-71-7
MF:C12H20O4
MW:228.284804344177
CID:682667
Update Time:2024-02-03

2-Butenedioic acid, 2-octyl-, (2E)- Chemical and Physical Properties

Names and Identifiers

    • 2-Butenedioic acid, 2-octyl-, (2E)-
    • Inchi: 1S/C12H20O4/c1-2-3-4-5-6-7-8-10(12(15)16)9-11(13)14/h9H,2-8H2,1H3,(H,13,14)(H,15,16)/b10-9+
    • InChI Key: SSIFEUOSIIPSND-MDZDMXLPSA-N
    • SMILES: C(O)(=O)/C(/CCCCCCCC)=C/C(O)=O

Experimental Properties

  • Density: 1.090±0.06 g/cm3(Predicted)
  • Melting Point: 125-128 °C
  • Boiling Point: 392.9±25.0 °C(Predicted)
  • pka: 3.69±0.19(Predicted)
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